
(2,6-dichloropyridin-4-yl)(piperidino)methanone
chemical structure and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2,6-Dichloro-4-(piperidin-1-

ylcarbonyl)pyridine

Cat. No.: B1304015 Get Quote

An In-Depth Technical Guide on (2,6-
dichloropyridin-4-yl)(piperidino)methanone
For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide serves to consolidate the available scientific and technical information on

the chemical compound (2,6-dichloropyridin-4-yl)(piperidino)methanone. The document

outlines its chemical structure, physicochemical properties, and currently known synthesis and

biological activity data. It is intended to be a resource for professionals in the fields of medicinal

chemistry, pharmacology, and drug development.

Chemical Structure and Identity
The chemical structure of (2,6-dichloropyridin-4-yl)(piperidino)methanone is characterized by a

central carbonyl group linking a 2,6-dichloropyridine ring at the 4-position to the nitrogen atom

of a piperidine ring.

Systematic Name: (2,6-dichloropyridin-4-yl)(piperidin-1-yl)methanone

Synonyms:
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2,6-Dichloro-4-(piperidin-1-ylcarbonyl)pyridine[1][2]

2,6-dichloro-4-(-4-(piperidine-1-ylcarbonyl)pyridi[2]

(2,6-dichloropyridin-4-yl)(piperidino)methanone[1][3]

Chemical Formula: C₁₁H₁₂Cl₂N₂O[2][3]

Molecular Weight: 259.13 g/mol [2]

CAS Number: 287196-80-9[1][2][3][4][5]

Chemical Structure:

Caption: Chemical structure of (2,6-dichloropyridin-4-yl)(piperidino)methanone.

Physicochemical Properties
A summary of the currently available physicochemical data for (2,6-dichloropyridin-4-yl)

(piperidino)methanone is presented in Table 1.

Table 1: Physicochemical Properties of (2,6-dichloropyridin-4-yl)(piperidino)methanone

Property Value Source

Molecular Formula C₁₁H₁₂Cl₂N₂O [2][3]

Molecular Weight 259.13 g/mol [2]

CAS Number 287196-80-9 [1][2][3][4][5]

Melting Point 115 °C [2]

Appearance
White to Light Beige Solid

(predicted)
[6]

Solubility No data available

Boiling Point No data available
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Synthesis and Characterization
Synthesis
Detailed experimental protocols for the synthesis of (2,6-dichloropyridin-4-yl)

(piperidino)methanone are not readily available in peer-reviewed scientific literature. However,

based on general principles of organic chemistry, a plausible synthetic route would involve the

acylation of piperidine with a derivative of 2,6-dichloropyridine-4-carboxylic acid.

A potential synthetic workflow is outlined below:

Plausible Synthetic Pathway

2,6-Dichloropyridine-4-carboxylic acid Activation
(e.g., SOCl₂, Oxalyl chloride)

Reagent 2,6-Dichloropyridine-4-carbonyl chloride Acylation of Piperidine
(in the presence of a base)

Reactant (2,6-dichloropyridin-4-yl)(piperidino)methanone

Click to download full resolution via product page

Caption: A proposed synthetic route for (2,6-dichloropyridin-4-yl)(piperidino)methanone.

Spectral Data
Comprehensive, experimentally determined spectral data (¹H NMR, ¹³C NMR, IR, Mass

Spectrometry) for (2,6-dichloropyridin-4-yl)(piperidino)methanone are not currently published in

the public domain. For definitive structural confirmation, such analytical data would be

essential.

Biological Activity and Potential Applications
There is currently no publicly available information regarding the biological activity, mechanism

of action, or any associated signaling pathways for (2,6-dichloropyridin-4-yl)

(piperidino)methanone.

However, the structural motifs present in the molecule, namely the dichloropyridine and

piperidine rings, are found in a variety of biologically active compounds. The pyridine scaffold is

a common feature in numerous pharmaceuticals, and the piperidine ring is a prevalent
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heterocyclic system in medicinal chemistry, known to influence the pharmacological profiles of

bioactive molecules.

Conclusion and Future Directions
(2,6-dichloropyridin-4-yl)(piperidino)methanone is a chemical entity for which basic identifying

information is available. However, a significant gap exists in the scientific literature regarding its

synthesis, comprehensive characterization, and biological properties.

For researchers and drug development professionals, this compound may represent an

unexplored area of chemical space. Future research efforts would be necessary to:

Develop and publish a detailed, reproducible synthetic protocol.

Perform full spectral characterization to confirm its structure.

Conduct in vitro and in vivo screening to determine any potential biological activities.

This foundational work would be crucial to ascertain if (2,6-dichloropyridin-4-yl)

(piperidino)methanone or its derivatives hold any promise as therapeutic agents or research

tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8377917.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8377917.htm
https://buildingblock.bocsci.com/product/4-amino-2-6-dichloropyridine-cas-2587-02-2-18015.html
https://www.benchchem.com/product/b1304015#2-6-dichloropyridin-4-yl-piperidino-methanone-chemical-structure-and-properties
https://www.benchchem.com/product/b1304015#2-6-dichloropyridin-4-yl-piperidino-methanone-chemical-structure-and-properties
https://www.benchchem.com/product/b1304015#2-6-dichloropyridin-4-yl-piperidino-methanone-chemical-structure-and-properties
https://www.benchchem.com/product/b1304015#2-6-dichloropyridin-4-yl-piperidino-methanone-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1304015?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

